Cas no 93892-38-7 (1H-Inden-5-ol,2,3-dihydro-1,1,3,3-tetramethyl-6-(1-phenylethyl)-)

• Product Name: 1H-Inden-5-ol,2,3-dihydro-1,1,3,3-tetramethyl-6-(1-phenylethyl)-
• CAS No: 93892-38-7
• MF: C₂₁H₂₆O
• MW: 294.430546283722
• CID: 815544
• PubChem ID: 3022774
• Update Time: 2025-04-19

1H-Inden-5-ol,2,3-dihydro-1,1,3,3-tetramethyl-6-(1-phenylethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Inden-5-ol,2,3-dihydro-1,1,3,3-tetramethyl-6-(1-phenylethyl)-
• 1,1,3,3-tetramethyl-6-(1-phenylethyl)-2H-inden-5-ol
• 1,1,3,3-tetramethyl-6-(1-phenylethyl)indan-5-ol
• NS00063009
• EINECS 299-521-6
• 1,1,3,3-Tetramethyl-6-(1-phenylethyl)-2,3-dihydro-1H-inden-5-ol
• 93892-38-7
• DTXSID20917343

• Inchi： 1S/C21H26O/c1-14(15-9-7-6-8-10-15)16-11-17-18(12-19(16)22)21(4,5)13-20(17,2)3/h6-12,14,22H,13H2,1-5H3
• InChI Key： QEHZZXVKRGIJPX-UHFFFAOYSA-N
• SMILES： OC1C(C(C)C2C=CC=CC=2)=CC2=C(C=1)C(C)(C)CC2(C)C

Computed Properties

• Exact Mass: 294.198
• Monoisotopic Mass: 294.198
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.4
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 1.013
• Boiling Point: 397.6°Cat760mmHg
• Flash Point: 185.2°C
• Refractive Index: 1.552